Cas no 66017-97-8 (3-Bromo-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile)

• Product Name: 3-Bromo-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• CAS No: 66017-97-8
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 4816493
• Update Time: 2023-08-19

3-Bromo-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• Inchi： 1S/C10H9BrN2/c11-10-9(5-12)8-4-2-1-3-7(8)6-13-10/h6H,1-4H2
• InChI Key： GKRSPVWPFFZZAK-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C2=C(C=N1)CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 3
• Topological Polar Surface Area: 36.7